66-22-8

Uracil

In Stock

• CAS RN:
• 66-22-8

• Formula:
• C4H4N2O2

• InChI:
• InChI=1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)

• InChIKey:
• ISAKRJDGNUQOIC-UHFFFAOYSA-N

• Uracil is a pyrimidine base and a fundamental component of RNA where it binds to adenine via hydrogen bonds. It is converted into the nucleoside uridine through the addition of a ribose moiety, then to the nucleotide uridine monophosphate by the addition of a phosphate group.
  Nitrogenous base on RNA nucleosides.
  Certified pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Uracil is one of the nucleotide bases of RNA. It is the precursor of DNA′ s thymine. It acts like a carrier of genetic data and is hooked up with a ribose and three phosphates to form a ribonucleoside triphosphate once a human body produces nucleotides.
  Uracil, also known as U or hybar X, belongs to the class of organic compou...

N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide

In Stock

• CAS RN:
• 5866-22-8

• Formula:
• C20H28N2O2

• InChI:
• InChI=1S/C20H28N2O2/c1-14-13-20(2,3)22(18-11-10-16(24-4)12-17(14)18)19(23)21-15-8-6-5-7-9-15/h10-13,15H,5-9H2,1-4H3,(H,21,23)

• InChIKey:
• ZWJHXOWIJBMOKO-UHFFFAOYSA-N

• N-cyclohexyl-6-methoxy-2,2,4-trimethyl-1(2H)-quinolinecarboxamide is a useful research compound. Its molecular formula is C20H28N2O2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.

Bis((cyanomethyl)ammonium) sulphate

In Stock

• CAS RN:
• 5466-22-8

• Formula:
• C4H10N4O4S

• InChI:
• InChI=1S/2C2H4N2.H2O4S/c2*3-1-2-4;1-5(2,3)4/h2*1,3H2;(H2,1,2,3,4)

• InChIKey:
• NQHWLBZZBSYIPI-UHFFFAOYSA-N

• Bis((cyanomethyl)ammonium) sulphate is a useful research compound. Its molecular formula is C4H10N4O4S and its molecular weight is 210.21 g/mol. The purity is usually 95%.

4-amino-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide

• CAS RN:
• 50366-22-8

• Formula:
• C14H13N3O2

• InChI:
• InChI=1S/C14H13N3O2/c15-12-7-5-10(6-8-12)14(19)17-16-9-11-3-1-2-4-13(11)18/h1-9,18H,15H2,(H,17,19)/b16-9+

• InChIKey:
• KWYNTNZPMNOPLX-LUAWRHEFSA-N

• 4-amino-N'-[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.

5-(Aminomethyl)-1,3,4-oxadiazol-2-amine dihydrochloride

In Stock

• CAS RN:
• 89066-22-8

• Formula:
• C3H8Cl2N4O

• InChI:
• InChI=1S/C3H6N4O.2ClH/c4-1-2-6-7-3(5)8-2;;/h1,4H2,(H2,5,7);2*1H

• InChIKey:
• QZSHEAUHUVSYGR-UHFFFAOYSA-N

• 5-(Aminomethyl)-1,3,4-oxadiazol-2-amine dihydrochloride is a useful research compound. Its molecular formula is C3H8Cl2N4O and its molecular weight is 187.03 g/mol. The purity is usually 95%.

N-(5-bromopyridin-2-yl)methanesulfonamide

In Stock

• CAS RN:
• 89466-22-8

• Formula:
• C6H7BrN2O2S

• InChI:
• InChI=1S/C6H7BrN2O2S/c1-12(10,11)9-6-3-2-5(7)4-8-6/h2-4H,1H3,(H,8,9)

• InChIKey:
• WOYAADKYEDTQCR-UHFFFAOYSA-N

• N-(5-bromopyridin-2-yl)methanesulfonamide is a useful research compound. Its molecular formula is C6H7BrN2O2S and its molecular weight is 251.1 g/mol. The purity is usually 95%.

Diammonium manganese bis(sulphate)

Usually In Stock

• CAS RN:
• 13566-22-8

• Formula:
• H8MnN2O8S2

• InChI:
• InChI=1S/Mn.2H3N.2H2O4S/c;;;2*1-5(2,3)4/h;2*1H3;2*(H2,1,2,3,4)/q+2;;;;/p-2

• InChIKey:
• VODGJKZAAVKBAL-UHFFFAOYSA-L

• Diammonium manganese bis(sulphate) is a useful research compound. Its molecular formula is H8MnN2O8S2 and its molecular weight is 283.15 g/mol. The purity is usually 95%.

3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid

In Stock

• CAS RN:
• 709666-22-8

• Formula:
• C12H16N2O5

• InChI:
• InChI=1S/C12H16N2O5/c1-12(2,3)19-11(17)14-7-5-13-6-8(18-4)9(7)10(15)16/h5-6H,1-4H3,(H,14,17)(H,15,16)

• InChIKey:
• NFKMWUQJFMOTPS-UHFFFAOYSA-N

• 3-(tert-Butoxycarbonylamino)-5-methoxyisonicotinic acid is a useful research compound. Its molecular formula is C12H16N2O5 and its molecular weight is 268.27 g/mol. The purity is usually 95%.

8-(2,3-Difluorophenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898766-22-8

• Formula:
• C14H16F2O3

• InChI:
• InChI=1S/C14H16F2O3/c15-11-7-5-6-10(14(11)16)12(17)8-3-1-2-4-9-13(18)19/h5-7H,1-4,8-9H2,(H,18,19)

• InChIKey:
• KAOYELMEFDMPBM-UHFFFAOYSA-N

• 8-(2,3-Difluorophenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H16F2O3 and its molecular weight is 270.27 g/mol. The purity is usually 95%.

3-{[2-(1H-indol-3-yl)-2-phenylethyl]sulfamoyl}benzoic acid

In Stock

• CAS RN:
• 877966-22-8

• Formula:
• C23H20N2O4S

• InChI:
• InChI=1S/C23H20N2O4S/c26-23(27)17-9-6-10-18(13-17)30(28,29)25-15-20(16-7-2-1-3-8-16)21-14-24-22-12-5-4-11-19(21)22/h1-14,20,24-25H,15H2,(H,26,27)

• InChIKey:
• SFGGWMFIHPUWJM-UHFFFAOYSA-N

• 3-{[2-(1H-indol-3-yl)-2-phenylethyl]sulfamoyl}benzoic acid is a useful research compound. Its molecular formula is C23H20N2O4S and its molecular weight is 420.5 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((3-bromobenzoyl)imino)-5-oxo-1-propyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534566-22-8

• Formula:
• C24H21BrN4O4

• InChI:
• InChI=1S/C24H21BrN4O4/c1-3-11-29-20-17(23(31)28-12-6-5-10-19(28)26-20)14-18(24(32)33-4-2)21(29)27-22(30)15-8-7-9-16(25)13-15/h5-10,12-14H,3-4,11H2,1-2H3

• InChIKey:
• QXPFNNVMUGAPLW-UHFFFAOYSA-N

• (Z)-ethyl 2-((3-bromobenzoyl)imino)-5-oxo-1-propyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C24H21BrN4O4 and its molecular weight is 509.4 g/mol. The purity is usually 95%.

(5S)-5-[(6R,11R)-6,11-dihydroxy-11-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]undecyl]-3-(2-oxopropyl)oxolan-2-one

• CAS RN:
• 123266-22-8

• Formula:
• C35H64O7

• InChI:
• InChI=1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-15-21-31(38)33-23-24-34(42-33)32(39)22-17-16-19-29(37)18-13-12-14-20-30-26-28(25-27(2)36)35(40)41-30/h28-34,37-39H,3-26H2,1-2H3/t28?,29-,30+,31-,32-,33-,34-/m1/s1

• InChIKey:
• DGQPZGGOYKKJLX-INIGWUGFSA-N

• (5S)-5-[(6R,11R)-6,11-dihydroxy-11-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]undecyl]-3-(2-oxopropyl)oxolan-2-one is a useful research compound. Its molecular formula is C35H64O7 and its molecular weight is 596.89. The purity is usually 95%.

Fmoc-D-cys(tbu)-OH

In Stock

• CAS RN:
• 131766-22-8

• Formula:
• C22H25NO4S

• InChI:
• InChI=1S/C22H25NO4S/c1-22(2,3)28-13-19(20(24)25)23-21(26)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m1/s1

• InChIKey:
• IXAYZHCPEYTWHW-LJQANCHMSA-N

• Fmoc-d-cys(tbu)-oh
  
  

(1-bromo-2-methylpropan-2-yl)cyclopropane

In Stock

• CAS RN:
• 1548766-22-8

• Formula:
• C7H13Br

• (1-bromo-2-methylpropan-2-yl)cyclopropane is a useful research compound. Its molecular formula is C7H13Br and its molecular weight is 177.1. The purity is usually 95%.

4-(4-Isopropoxybenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187166-22-8

• Formula:
• C19H17NO2

• InChI:
• InChI=1S/C19H17NO2/c1-13(2)22-17-9-7-14(8-10-17)19(21)16-11-15-5-3-4-6-18(15)20-12-16/h3-13H,1-2H3

• InChIKey:
• WYHMFEITXUDKMV-UHFFFAOYSA-N

• 4-(4-Isopropoxybenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C19H17NO2 and its molecular weight is 291.3 g/mol. The purity is usually 95%.

2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 1323566-22-8

• Formula:
• C15H24N4O2S

• InChI:
• InChI=1S/C15H24N4O2S/c1-11-17-18-15(22-11)12-4-6-19(7-5-12)10-14(20)16-9-13-3-2-8-21-13/h12-13H,2-10H2,1H3,(H,16,20)

• InChIKey:
• LHIQCZFFNHBDJG-UHFFFAOYSA-N

• 2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H24N4O2S and its molecular weight is 324.44. The purity is usually 95%.

1-(Bromomethyl)-4-fluoro-2-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1323966-22-8

• Formula:
• C8H5BrF4O

• InChI:
• InChI=1S/C8H5BrF4O/c9-4-5-1-2-6(10)3-7(5)14-8(11,12)13/h1-3H,4H2

• InChIKey:
• YZZLXXQEOHGKHM-UHFFFAOYSA-N

• 1-(Bromomethyl)-4-fluoro-2-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H5BrF4O and its molecular weight is 273.02 g/mol. The purity is usually 95%.

2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-isopropylacetamide dihydrochloride

In Stock

• CAS RN:
• 1331266-22-8

• Formula:
• C14H27Cl2N5O

• InChI:
• InChI=1S/C14H25N5O.2ClH/c1-4-18-6-5-15-14(18)19-9-7-17(8-10-19)11-13(20)16-12(2)3;;/h5-6,12H,4,7-11H2,1-3H3,(H,16,20);2*1H

• InChIKey:
• RAKVPDTYGGHZPZ-UHFFFAOYSA-N

• 2-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)-N-isopropylacetamide dihydrochloride is a useful research compound. Its molecular formula is C14H27Cl2N5O and its molecular weight is 352.3. The purity is usually 95%.

3,4,4-Trifluoroazepane hydrochloride

In Stock

• CAS RN:
• 1823366-22-8

• Formula:
• C6H11ClF3N

• InChI:
• InChI=1S/C6H10F3N.ClH/c7-5-4-10-3-1-2-6(5,8)9;/h5,10H,1-4H2;1H

• InChIKey:
• IJFQTASGJABVQO-UHFFFAOYSA-N

• 3,4,4-Trifluoroazepane hydrochloride is a useful research compound. Its molecular formula is C6H11ClF3N and its molecular weight is 189.61. The purity is usually 95%.

5-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2248266-22-8

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c1-2-12-8-9-13(14(17)18)16(12)15(19)20-10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,17,18)

• InChIKey:
• KPRMCTRSIVUXOK-UHFFFAOYSA-N

• 5-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.32. The purity is usually 95%.

3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one

In Stock

• CAS RN:
• 2549066-22-8

• Formula:
• C14H13FN2OS

• InChI:
• InChI=1S/C14H13FN2OS/c15-9-4-3-5-10(8-9)17-13(18)11-6-1-2-7-12(11)16-14(17)19/h3-5,8H,1-2,6-7H2,(H,16,19)

• InChIKey:
• HWUHISBDDWBTJI-UHFFFAOYSA-N

• 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-4-one is a useful research compound. Its molecular formula is C14H13FN2OS and its molecular weight is 276.33 g/mol. The purity is usually 95%.

Fmoc-D-cys(tbu)-OH

• CAS RN:
• 131766-22-8; 67436-13-9

• Formula:
• C22H25NO4S

• InChI:
• InChI=1S/C22H25NO4S/c1-22(2,3)28-13-19(20(24)25)23-21(26)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m1/s1

• InChIKey:
• IXAYZHCPEYTWHW-LJQANCHMSA-N

• Fmoc-D-cys(tbu)-OH is a useful research compound. Its molecular formula is C22H25NO4S and its molecular weight is 399.51. The purity is usually 95%.